Cas no 451465-72-8 (7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 451465-72-8
• MF: C₁₄H₁₀ClN₃OS
• MW: 303.766700267792
• CID: 5960644
• PubChem ID: 4305845
• Update Time: 2025-08-03

7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 7-chloro-2,3-dihydro-3-(3-pyridinylmethyl)-2-thioxo-
• DTXSID301153130
• 7-CHLORO-3-[(PYRIDIN-3-YL)METHYL]-2-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINAZOLIN-4-ONE
• SR-01000562530
• cid_4305845
• 7-chloro-3-(pyridin-3-ylmethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• MLS000520856
• F0916-6024
• EU-0094785
• CHEMBL1450071
• Oprea1_524282
• 7-chloro-3-(3-pyridinylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
• 7-chloranyl-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
• SMR000131265
• 7-Chloro-2,3-dihydro-3-(3-pyridinylmethyl)-2-thioxo-4(1H)-quinazolinone
• BDBM83311
• SR-01000562530-1
• AKOS002074846
• 451465-72-8
• 7-chloro-3-(3-pyridylmethyl)-2-thioxo-1H-quinazolin-4-one
• 7-chloro-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1H-quinazolin-4-one

• Inchi： 1S/C14H10ClN3OS/c15-10-3-4-11-12(6-10)17-14(20)18(13(11)19)8-9-2-1-5-16-7-9/h1-7H,8H2,(H,17,20)
• InChI Key： FMLUPHGXWLZZFA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(=O)N(CC2=CC=CN=C2)C1=S

Computed Properties

• Exact Mass: 303.0233108g/mol
• Monoisotopic Mass: 303.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 492.4±55.0 °C(Predicted)
• pka: 10.41±0.20(Predicted)

Additional information on 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Comprehensive Overview of 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 451465-72-8)

The compound 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 451465-72-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a quinazolin-4-one core substituted with a pyridin-3-ylmethyl group and a sulfanylidene moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for drug development, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has surged due to their versatility in medicinal chemistry. This compound's chloro and sulfanylidene functional groups contribute to its reactivity, enabling it to participate in diverse chemical transformations. Its pyridine ring further enhances its potential as a pharmacophore, a feature often sought after in the design of kinase inhibitors and other therapeutic agents. These attributes align with current trends in drug discovery, where researchers prioritize molecules with high selectivity and low toxicity.

The synthesis of 451465-72-8 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, recent studies have explored greener synthetic routes for this compound, minimizing hazardous byproducts and improving yield. This aligns with the broader industry shift toward environmentally friendly practices, a topic frequently searched by professionals in the field.

Beyond its synthetic appeal, 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has shown promise in preliminary biological assays. Its ability to modulate specific enzymatic pathways has sparked investigations into its potential as an anti-inflammatory or anticancer agent. These applications resonate with current healthcare trends, where targeted therapies and personalized medicine dominate discussions. Researchers are also examining its pharmacokinetic properties, such as absorption and metabolism, to evaluate its suitability for clinical development.

For those searching for "quinazolin-4-one derivatives" or "pyridine-containing heterocycles," this compound represents a compelling case study. Its structural complexity and functional diversity make it a valuable subject for academic and industrial research. Additionally, its CAS No. 451465-72-8 serves as a critical identifier for procurement and regulatory purposes, ensuring accurate communication across global scientific communities. As the field of medicinal chemistry evolves, compounds like this will likely play a pivotal role in addressing unmet medical needs.

In summary, 7-chloro-3-(pyridin-3-yl)methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one exemplifies the intersection of synthetic innovation and therapeutic potential. Its relevance to contemporary research themes—such as sustainable synthesis, targeted drug design, and biomarker discovery—underscores its importance in modern science. By leveraging its unique properties, researchers can unlock new opportunities for advancing human health and scientific knowledge.